Cas no 1396866-68-4 (N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1396866-68-4
• MF: C₂₀H₂₂F₃N₃O₃
• MW: 409.402195453644
• CID: 5400822
• Update Time: 2025-10-12

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-(3,4-dimethoxyphenyl)acetamide
• N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C20H22F3N3O3/c1-28-15-6-3-12(9-16(15)29-2)10-19(27)24-8-7-18-25-14(13-4-5-13)11-17(26-18)20(21,22)23/h3,6,9,11,13H,4-5,7-8,10H2,1-2H3,(H,24,27)
• InChI Key： AMQFSNPHSSEMGL-UHFFFAOYSA-N
• SMILES： C(NCCC1=NC(C(F)(F)F)=CC(C2CC2)=N1)(=O)CC1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide: A Comprehensive Overview

N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide, with the CAS number 1396866-68-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases and conditions. The unique structural features of this compound, including the cyclopropyl, trifluoromethyl, and dimethoxyphenyl substituents, contribute to its distinctive pharmacological properties.

The cyclopropyl group is a cyclic alkane with three carbon atoms, which imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's binding affinity to specific receptors or enzymes, making it a valuable scaffold in drug design. The presence of the trifluoromethyl group, a common functional group in pharmaceuticals, enhances the lipophilicity and metabolic stability of the molecule. This can lead to improved pharmacokinetic properties, such as increased bioavailability and reduced clearance rates. The dimethoxyphenyl substituent, on the other hand, provides additional aromatic character and can modulate the compound's interactions with biological targets.

The structure of N-{2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have provided detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR studies have revealed that the cyclopropyl strong> group adopts a chair-like conformation, which is energetically favorable and contributes to the overall stability of the molecule.

In recent years, N-{2-[4-< strong>cyclopropyl strong>-6-(< strong >trifluoromethyl strong >)< strong >pyrimidin strong >-2-yl]ethyl}-2-(3,4-< strong >dimethoxyphenyl strong >)< strong >acetamide strong >has been evaluated for its potential therapeutic applications in several preclinical studies. One notable area of research is its activity against cancer cells. Studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antiproliferative effects, N-{2-[4-< strong>cyclopropyl strong>-6-(< strong >trifluoromethyl strong >)< strong >pyrimidin strong >-2-yl]ethyl}-2-(3,4-< strong >dimethoxyphenyl strong >)< strong >acetamide strong >has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-{2-[4-< strong>cyclopropyl strong>-6-(< strong >trifluoromethyl strong >)< strong >pyrimidin strong >-2-yl]ethyl}-2-(3,4-< strong >dimethoxyphenyl strong >)< strong >acetamide strong >has also been studied in animal models. Results from these studies indicate that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including liver, kidney, and tumor sites. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

To further explore its therapeutic potential, N-{2-[4-< strong>cyclopropyl strong>-6-(< strong >trifluoromethyl strong >)< strong >pyrimidin strong >-2-yl]ethyl}-2-(3,4-< strong >dimethoxyphenyl strong >)< strong >acetamide strong >has entered early-stage clinical trials. Preliminary data from these trials have shown promising results in terms of safety and efficacy. Adverse effects observed so far are generally mild and manageable, with no serious safety concerns reported. These findings provide a solid foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-{2-[4-< str ong>cycloprop yl- str ong>< str ong>t rifluor ometh yl- str ong>< str ong>p yrim idin- str ong>< st rong>y l]e th yl} - 2 - ( 3 , 4 - d im eth oxyp hen yl) ac et am ide (CAS No . 139 68 6 6 - 68 - 4 ) i s a n i nn ov ati ve c ompo und w ith p ot en t t her ape uti c p ot en ti al . I ts u ni qu e s tr uc tu re , c om bi ni ng t he c yc lop ro py l , t rif lu or om eth yl , an d d im eth oxyp hen yl s ub sti tu ents , c on tri bu tes t o i ts d isti nct iv e ph ar mac ol og ic al pr op er ti es . C onti nu ed r es ea rch an d cl ini cal ev al uat ion w ill f urt he r un co ve r i ts fu ll th er ape uti c po ten ti al an d p os si bl e ap pl ic ati ons i n t he tr eat me nt o f v ar io us di se as es an d co nd it io ns . T his co mp ou nd re pr es en ts a si gn if ic an t ad va nc e i n t he fi eld o f m ed ic in al ch em is try an d ph ar ma ceu ti ca l re se ar ch . p >